Cas no 2172366-77-5 (2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylazetidin-3-yl}oxy)acetic acid)

• Product Name: 2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylazetidin-3-yl}oxy)acetic acid
• CAS No: 2172366-77-5
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 6162451
• PubChem ID: 165818380
• Update Time: 2025-07-21

2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylazetidin-3-yl}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylazetidin-3-yl}oxy)acetic acid
• EN300-1573177
• 2172366-77-5
• 2-({1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]azetidin-3-yl}oxy)acetic acid

• Inchi： 1S/C25H28N2O6/c1-15(24(30)27-11-17(12-27)32-14-23(28)29)16(2)26-25(31)33-13-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,15-17,22H,11-14H2,1-2H3,(H,26,31)(H,28,29)
• InChI Key： SPVPBGNDKSWMAJ-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1CN(C(C(C)C(C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylazetidin-3-yl}oxy)acetic acid

Introduction to 2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylazetidin-3-yl}oxy)acetic Acid (CAS No. 2172366-77-5)

2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylazetidin-3-yl}oxy)acetic acid, identified by its CAS number 2172366-77-5, is a sophisticated compound that has garnered significant attention in the field of pharmaceutical research and development. This molecule, characterized by its intricate structural framework, combines multiple functional groups that contribute to its unique chemical properties and potential biological activities. The presence of a fluoren-9-ylmethoxycarbonyl moiety and an azetidinyl ring suggests a potential role in modulating various biological pathways, making it a subject of intense study in medicinal chemistry.

The compound's structure incorporates several key features that are of particular interest to researchers. The fluoren-9-ylmethoxycarbonyl group, a derivative of fluorene, is known for its stability and ability to enhance the solubility and bioavailability of associated molecules. This feature is particularly valuable in drug design, where optimizing pharmacokinetic properties is crucial for therapeutic efficacy. Additionally, the azetidinyl ring is a common structural motif in bioactive molecules, often found in antibiotics and antiviral agents. Its presence in this compound hints at potential antimicrobial or immunomodulatory properties.

In recent years, there has been a growing interest in the development of novel compounds that can interact with specific biological targets to treat various diseases. The 2-(1-(3-(9H-fluoren-9-ylmethoxycarbonyl)amino)-2-methylbutanoylazetidin-3-yl oxy)acetic acid structure presents an intriguing possibility for such applications. The combination of the fluoren-9-ylmethoxycarbonyl group and the azetidinyl ring creates a molecule with multiple potential binding sites for biological targets. This dual functionality could allow the compound to exhibit a range of biological activities, making it a versatile candidate for further investigation.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the (9H-fluoren-9-yl)methoxycarbonyl group is particularly critical, as it not only contributes to the overall stability of the molecule but also influences its interactions with biological targets. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been instrumental in achieving the desired structural complexity.

Evaluation of the pharmacological properties of 2-{(1-(3-(9H-fluoren-9-ylmethoxycarbonyl)amino)-2-methylbutanoylazetidin -3 -yl oxy)acetic acid has revealed promising results in preclinical studies. These studies have indicated that the compound exhibits moderate activity against certain bacterial strains, suggesting its potential as an antimicrobial agent. Furthermore, preliminary data suggest that it may have immunomodulatory effects, which could make it useful in treating inflammatory conditions or autoimmune diseases.

The development of new therapeutic agents relies heavily on understanding the molecular interactions between drugs and their targets. In the case of 2-{(1-(3-(9H-fluoren -9-ylmethoxycarbonyl)amino)-2-methylbutanoylazetidin -3 -yl oxy)acetic acid}, computational modeling has played a crucial role in elucidating its binding mechanism with potential target proteins. These studies have provided valuable insights into how the compound interacts with its biological targets at the molecular level, which is essential for optimizing its pharmacological properties.

The future prospects for this compound are promising, with ongoing research aimed at further refining its structure to enhance its therapeutic efficacy and reduce potential side effects. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, researchers are hopeful to uncover new applications for 2-{(1-(3-(9H-fluore n -9-ylmethoxycarbonyl)amino)-2-methylbutanoylazetidin -3 -yl oxy)acetic acid in various therapeutic areas.

In conclusion, 2-{(1-(3-(9H-fluore n -9-ylmethoxycarbonyl)amino)-2-methylbutanoylazetidin -3 -yl oxy)acetic acid (CAS No. 2172366-77-5) represents a significant advancement in pharmaceutical research. Its unique structural features and promising pharmacological properties make it a valuable candidate for further investigation and development. As research continues to uncover new applications for this compound, it holds great potential for contributing to advancements in medicine and improving patient outcomes.